Cas no 1824341-74-3 (Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate)

Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate is a spirocyclic compound featuring both amine and ether functionalities, protected by a tert-butoxycarbonyl (Boc) group. Its rigid spiro[5.5]undecane scaffold enhances structural stability, making it valuable in medicinal chemistry for designing conformationally constrained analogs. The Boc-protected amine allows selective deprotection under mild acidic conditions, facilitating further derivatization. The ether linkage contributes to improved solubility and metabolic stability. This intermediate is particularly useful in synthesizing pharmacologically active molecules, including CNS-targeting agents, due to its balanced lipophilicity and hydrogen-bonding potential. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for drug discovery and organic synthesis.
Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate structure
1824341-74-3 structure
Product Name:Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate
CAS No:1824341-74-3
MF:C14H26N2O3
MW:270.367844104767
CID:6789752
PubChem ID:129980991
Update Time:2025-09-27

Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1824341-74-3
    • tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate
    • EN300-1603763
    • Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate
    • Inchi: 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-7-4-11(15)10-14(16)5-8-18-9-6-14/h11H,4-10,15H2,1-3H3
    • InChI Key: IHCKELKDPBJMHS-UHFFFAOYSA-N
    • SMILES: O1CCC2(CC1)CC(CCN2C(=O)OC(C)(C)C)N

Computed Properties

  • Exact Mass: 270.19434270g/mol
  • Monoisotopic Mass: 270.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 64.8Ų

Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR027V6A-50mg
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate
1824341-74-3 95%
50mg
$372.00 2025-02-15
Aaron
AR027V6A-100mg
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate
1824341-74-3 95%
100mg
$542.00 2025-02-15
Aaron
AR027V6A-250mg
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate
1824341-74-3 95%
250mg
$765.00 2025-02-15
Aaron
AR027V6A-500mg
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate
1824341-74-3 95%
500mg
$1190.00 2025-02-15
Aaron
AR027V6A-1g
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate
1824341-74-3 95%
1g
$1519.00 2025-02-15
Aaron
AR027V6A-2.5g
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate
1824341-74-3 95%
2.5g
$2950.00 2025-02-15
Aaron
AR027V6A-5g
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate
1824341-74-3 95%
5g
$4353.00 2025-03-11
Aaron
AR027V6A-10g
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate
1824341-74-3 95%
10g
$6443.00 2023-12-15
1PlusChem
1P027UXY-50mg
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate
1824341-74-3 95%
50mg
$363.00 2024-06-18
1PlusChem
1P027UXY-100mg
tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate
1824341-74-3 95%
100mg
$527.00 2024-06-18

Additional information on Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate

Recent Advances in the Study of Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate (CAS: 1824341-74-3)

The compound Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate (CAS: 1824341-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique 9-oxa-1-azaspiro[5.5]undecane core, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases.

One of the key areas of interest is the role of this compound in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. Researchers have demonstrated that the spirocyclic framework of Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate can be functionalized to produce derivatives with enhanced binding affinity and selectivity for GABAA receptors. These findings are particularly relevant for the development of next-generation anxiolytics and anticonvulsants, offering potential improvements over existing therapies in terms of efficacy and side effect profiles.

In addition to its applications in CNS drug development, recent publications have explored the use of this compound as a building block for protease inhibitors. The 4-amino group and the tert-butyloxycarbonyl (Boc) protecting group provide strategic handles for further chemical modifications, enabling the synthesis of peptidomimetics with potent inhibitory activity against viral proteases. For instance, derivatives of this compound have shown promising results in preclinical studies targeting the main protease (Mpro) of SARS-CoV-2, suggesting its utility in the fight against emerging viral pathogens.

From a synthetic chemistry perspective, advancements have been made in the scalable production of Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate. Recent methodologies emphasize green chemistry principles, utilizing catalytic asymmetric synthesis and flow chemistry techniques to improve yield and reduce environmental impact. These innovations not only enhance the accessibility of this compound for research purposes but also align with the pharmaceutical industry's growing commitment to sustainable practices.

Looking ahead, the multifaceted applications of Tert-butyl 4-amino-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate underscore its importance as a key intermediate in medicinal chemistry. Ongoing research is expected to further elucidate its potential in targeting other biological pathways, such as kinase inhibition and epigenetic modulation. As the scientific community continues to explore the therapeutic possibilities of this compound, it is poised to play a pivotal role in the development of innovative treatments for a wide range of diseases.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.